Cas no 1704095-56-6 ((3-Chloro-4-((4-oxopiperidin-1-yl)methyl)phenyl)boronic acid)

• Product Name: (3-Chloro-4-((4-oxopiperidin-1-yl)methyl)phenyl)boronic acid
• CAS No: 1704095-56-6
• MF: C₁₂H₁₅BClNO₃
• MW: 267.516402482986
• MDL: MFCD28400486
• CID: 4703548
• Update Time: 2025-05-23

(3-Chloro-4-((4-oxopiperidin-1-yl)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-((4-oxopiperidin-1-yl)methyl)phenyl)boronic acid
• AM88301
• (3-Chloro-4-((4-oxopiperidin-1-yl)methyl)phenyl)boronic acid

• MDL： MFCD28400486
• Inchi： 1S/C12H15BClNO3/c14-12-7-10(13(17)18)2-1-9(12)8-15-5-3-11(16)4-6-15/h1-2,7,17-18H,3-6,8H2
• InChI Key： OXBZNVAQJCTSRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1CN1CCC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (3-Chloro-4-((4-oxopiperidin-1-yl)methyl)phenyl)boronic acid

(3-Chloro-4-((4-Oxopiperidin-1-Yl)Methyl)Phenyl)Boronic Acid: A Comprehensive Overview

The compound with CAS No. 1704095-56-6, known as (3-Chloro-4-((4-Oxopiperidin-1-Yl)Methyl)Phenyl)Boronic Acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials synthesis. The boronic acid functional group plays a pivotal role in enabling cross-coupling reactions, making this compound a valuable intermediate in organic synthesis.

The molecular structure of (3-Chloro-4-((4-Oxopiperidin-1-Yl)Methyl)Phenyl)Boronic Acid is characterized by a phenyl ring substituted with a chlorine atom at the 3-position and a (4-Oxopiperidin-1-Yl)methyl group at the 4-position. The presence of the oxopiperidine ring introduces rigidity and potential for hydrogen bonding, which can influence the compound's solubility, stability, and reactivity. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and pharmacokinetic properties of drug candidates.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and boronate esterification. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this molecule. For instance, the use of palladium catalysts in Suzuki-Miyaura coupling reactions has been reported to facilitate the formation of stable carbon-boron bonds, which are critical for downstream applications.

In terms of applications, (3-Chloro-4-((4-Oxopiperidin-1-Yl)Methyl)Phenyl)Boronic Acid has shown promise in the development of novel pharmaceutical agents. Its ability to participate in cross-coupling reactions allows for the construction of complex molecular architectures that are difficult to achieve through traditional synthetic methods. Recent advancements in medicinal chemistry have leveraged this compound to design inhibitors for various therapeutic targets, including kinases and proteases.

Moreover, this compound has found utility in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. The boronic acid group enables controlled polymerization reactions, leading to materials with tailored electronic properties. Studies published in high-impact journals have demonstrated the potential of this compound in creating stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations.

The structural versatility of (3-Chloro-4-((4-Oxopiperidin-1-Yl)Methyl)Phenyl)Boronic Acid also makes it an attractive candidate for use in click chemistry and other modular synthetic strategies. Its ability to undergo multiple transformations without compromising stability has made it a cornerstone in modern organic synthesis.

In conclusion, (3-Chloro-4-((4-Oxopiperidin-1-Yl)Methyl)Phenyl)Boronic Acid is a versatile compound with significant implications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies, position it as a key player in future innovations within drug discovery and materials science.